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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2

Cat. No.: B051463

Get Quote

Executive Summary
(S)-3-Hydroxybutanenitrile (CAS: 123689-95-2) is a pivotal chiral synthon used primarily in

the asymmetric synthesis of 1,3-amino alcohols and

-hydroxy acids.[1] It serves as a direct precursor to the statin pharmacophore side chain. This
guide details its stereochemical properties, validated synthesis routes, and analytical
characterization, emphasizing the distinction between the target molecule and its chlorinated
analog (atorvastatin intermediate).

Chemical Identity & Stereochemistry
Nomenclature and Identifiers

IUPAC Name: (3S)-3-Hydroxybutanenitrile[1]

Common Names: (S)-3-Hydroxybutyronitrile; (S)-(+)-3-Hydroxybutyronitrile[1][2]

CAS Number:123689-95-2 (Specific to (S)-enantiomer)[1][3]

Molecular Formula: C
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H

NO

Molecular Weight: 85.11 g/mol [1]

Stereochemical Configuration
The molecule possesses a single chiral center at the C3 position. According to the Cahn-

Ingold-Prelog (CIP) priority rules, the configuration is assigned as (S) based on the priority of

substituents:

-OH (Highest priority, atomic number 8)[1]

-CH

CN (Carbon bonded to Nitrogen)[1]

-CH

(Carbon bonded to Hydrogens)

-H (Lowest priority)

With the hydrogen atom pointing away from the viewer, the sequence 1

2

3 follows a counter-clockwise direction, designating the (S) configuration.

Optical Rotation
Unlike its chlorinated derivative ((S)-4-chloro-3-hydroxybutanenitrile), which is levorotatory (-),

(S)-3-Hydroxybutanenitrile is Dextrorotatory (+).[1]
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Property Value Conditions

Optical Activity (+) (Dextrorotatory)
Sodium D-line (589 nm), 20-

25°C

Specific Rotation ngcontent-

ng-c2307461527="" _nghost-

ng-c2764567632=""

class="inline ng-star-inserted">

+10° to +25° (Est.)[1][2][4]
Solvent dependent (typically H

O or EtOH)

Literature Reference (S)-(+)-3-Hydroxybutyronitrile
PubChem [1], ChemicalBook

[2]

Note: Conflicting data exists in some databases due to confusion with the (R)-enantiomer or the

4-chloro derivative.[1] The synonym (S)-(+)-3-Hydroxybutyronitrile confirms the positive rotation

for the S-enantiomer.[1]

Synthesis & Production Workflows
Two primary routes are established: Biocatalytic Reduction (preferred for high Enantiomeric

Excess, ee) and Chemical Ring Opening.

Route A: Biocatalytic Reduction (Green Chemistry)
This route utilizes a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH) to reduce 3-

oxobutanenitrile. It is highly enantioselective (>99% ee).[5]

Substrate: 3-Oxobutanenitrile

Enzyme: NADPH-dependent Ketoreductase (e.g., from Candida or engineered E. coli)[1]

Cofactor Regeneration: Glucose Dehydrogenase (GDH) system
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Route B: Regioselective Ring Opening
This route starts from (S)-Propylene Oxide. The nucleophilic attack of cyanide occurs at the

less hindered terminal carbon (C1), retaining the stereochemistry at the chiral center (C2).

Starting Material: (S)-(-)-Propylene Oxide (CAS 16088-62-3)[1]

Reagent: NaCN or KCN (aqueous/alcohol)

Mechanism: S

2 attack at C1 (Regioselective)

Stereochemistry:Retention of (S)-configuration[1]

Synthesis Workflow Diagram
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(Statins, Amino Alcohols)
Derivatization

Click to download full resolution via product page

Caption: Comparative synthesis routes showing Biocatalytic Reduction (top) and Chemical

Ring Opening (bottom).

Analytical Characterization
Accurate determination of enantiomeric purity is essential for pharmaceutical applications.

Chiral Gas Chromatography (GC)
Column: Cyclodextrin-based capillary column (e.g., Rt-βDEXsa or Chiraldex G-TA).[1]

Principle: Differential inclusion complexation of enantiomers into the cyclodextrin cavity.
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Derivatization: Often required to improve peak shape and resolution.

Reagent: Trifluoroacetic anhydride (TFAA) or Acetic Anhydride.

Product: (S)-3-Acetoxybutanenitrile (Volatile, sharp peaks).[1]

Analytical Workflow Diagram
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((S)-3-Hydroxybutanenitrile)

Derivatization
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Inject

Chromatogram Analysis
Calc. Enantiomeric Excess (ee)

Integrate Peaks

Click to download full resolution via product page

Caption: Standard workflow for determining Enantiomeric Excess (ee) using Chiral GC.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 7853260, (S)-3-Hydroxybutanenitrile. Retrieved from [Link]

U.S. National Library of Medicine.GSRS Substance: (3S)-3-HYDROXYBUTANENITRILE.[1]

Retrieved from [Link][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://patents.google.com/patent/CN102391243A/en
https://www.benchchem.com/product/b051463/docs?utm_src=pdf-body-img#technical-guide-chirality-and-optical-rotation-of-s-3-hydroxybutanenitrile
https://www.benchchem.com/product/b051463/docs?utm_src=pdf-body#technical-guide-chirality-and-optical-rotation-of-s-3-hydroxybutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-Hydroxybutanenitrile
https://patents.google.com/patent/CN102391243A/en
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4ETB9E37J2
https://www.ncbi.nlm.nih.gov/books/NBK507443/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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